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Compound of Interest

1H-Benzotriazole-5-methanol, 1-
Compound Name:

hydroxy-
CAS No.: 144574-90-3
Cat. No.: B587872

Get Quote

Introduction & Mechanistic Insight

1-Hydroxy-1H-benzotriazole-5-methanol (CAS: 144574-90-3), often referred to as a
functionalized analogue of 1-Hydroxybenzotriazole (HOBt), serves as a critical additive in
peptide synthesis and organic amide coupling. While structurally similar to HOBt, the presence
of the 5-hydroxymethyl (-CH20H) group imparts unique physicochemical properties, specifically
enhanced polarity and the potential for covalent immobilization onto solid supports (polymer-
supported HOBL).

Core Function: Racemization Suppression & Activation

In carbodiimide-mediated coupling (e.g., using EDC or DIC), the primary role of this reagent is
to intercept the highly reactive O-acylisourea intermediate. This prevents:

» Racemization: By avoiding the formation of 5(4H)-oxazolones.

e N-Acylurea Formation: A stable, unreactive byproduct that reduces yield.
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The reagent reacts with the O-acylisourea to form an active ester (benzotriazolyl ester). This
intermediate is less reactive than the O-acylisourea (preventing side reactions) but sufficiently
electrophilic to react rapidly with amines to form the desired amide bond.

Unique Consideration: The 5-Hydroxymethyl Group

Unlike standard HOBLt, the 5-hydroxymethyl group introduces a primary alcohol. In most
standard coupling scenarios (pH 4-8, mild activation), the N-hydroxy group (pKa ~6.0) is
significantly more acidic and nucleophilic towards the activated acid than the hydroxymethyl
group (pKa ~16). Therefore, the reagent selectively forms the active ester at the N-O position.
However, for extremely hindered amines or prolonged reaction times, the primary alcohol could
theoretically participate in competitive esterification.

Experimental Protocol: Solution-Phase Coupling

This protocol details the synthesis of an amide from a carboxylic acid and a primary/secondary
amine using EDC-HCI as the coupling agent and 1-Hydroxy-1H-benzotriazole-5-methanol as
the nucleophilic additive.

Materials & Reagents[1][2][3][41[5][6][7]

o Carboxylic Acid (R-COOH): 1.0 equivalent[1]

Amine (R'-NH2): 1.0 — 1.2 equivalents[1]

Coupling Reagent: EDC-HCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride),
1.1 - 1.5 equivalents

Additive: 1-Hydroxy-1H-benzotriazole-5-methanol, 1.1 — 1.5 equivalents[1]

Base (Optional): DIPEA (N,N-Diisopropylethylamine) or NMM (N-Methylmorpholine), 2.0 —
3.0 equivalents (Required if amine/acid are salts).

Solvent: Anhydrous DMF, DCM, or NMP (0.1 — 0.2 M concentration).

Step-by-Step Procedure

o Preparation of Reagent Solution:
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o In a clean, dry round-bottom flask or reaction vial, dissolve the Carboxylic Acid (1.0 eq)
and 1-Hydroxy-1H-benzotriazole-5-methanol (1.2 eq) in the chosen solvent (e.g., DMF).

o Note: Ensure the additive is fully dissolved. The hydroxymethyl group aids solubility in
DMF compared to unfunctionalized HOBL.

 Activation (Active Ester Formation):

[¢]

Cool the mixture to 0°C (ice bath).

[e]

Add EDC-HCI (1.2 eq).

o

Optional: If the carboxylic acid is acid-sensitive or if starting from a salt, add DIPEA (1.0
eq) at this stage.

o

Stir at 0°C for 15-30 minutes. This allows the formation of the activated benzotriazolyl
ester intermediate.

e Coupling:

[¢]

Add the Amine (1.1 eq) to the reaction mixture.

[¢]

If the amine is a salt (e.g., hydrochloride), add an additional equivalent of base (DIPEA) to
liberate the free amine.

[¢]

Allow the reaction to warm to Room Temperature (20—-25°C).

[e]

Stir for 2-18 hours. Monitor conversion via TLC or LC-MS.[1]

e Workup & Purification:

o Quench: Dilute the reaction mixture with Ethyl Acetate (EtOAc) or DCM.

o Wash:

» Wash 2x with 10% Citric Acid or 1M HCI (removes unreacted amine and EDC urea
byproduct).
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» Wash 2x with Saturated NaHCOs (removes unreacted acid and the benzotriazole
additive).

» Advantage:[2][3][4][5] The 5-hydroxymethyl group increases the water solubility of the
spent additive, facilitating its removal into the aqueous bicarbonate layer more efficiently
than standard HOB.

= Wash 1x with Brine.

o Dry & Concentrate: Dry the organic layer over anhydrous NazSOa, filter, and concentrate
in vacuo.[1]

Reaction Mechanism Visualization

The following diagram illustrates the activation pathway, highlighting the selective formation of
the active ester at the N-hydroxy position despite the presence of the hydroxymethyl group.
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Caption: Mechanism of EDC-mediated amide coupling using 1-Hydroxy-1H-benzotriazole-5-
methanol. The additive intercepts the O-acylisourea to form a stable active ester, preventing
racemization.[1]

Troubleshooting & Critical Considerations
Competitive Esterification

While the N-hydroxy group is the primary nucleophile, the 5-hydroxymethyl group is a primary
alcohol.
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e Risk: If the amine is extremely unreactive (e.g., electron-deficient anilines) or sterically
hindered, the reaction time may extend significantly. In such cases, the free -CH20H group
on the additive could slowly react with the active ester, consuming the reagent.

» Mitigation: For difficult couplings, use a stronger additive like HOALt or protect the
hydroxymethyl group (though this negates the specific utility of this reagent). Alternatively,
ensure the amine is added immediately after the 15-minute activation period.

Safety: Explosive Potential

e Hazard: Standard HOBt is classified as a desensitized explosive. While the 5-hydroxymethyl
derivative has a higher molecular weight and hydrogen-bonding capacity (potentially
increasing stability), it should still be treated with caution.

e Handling: Never scrape dry solids vigorously. Store wet (with water) if possible, or handle in
small quantities.

Comparison with Standard Additives

1-Hydroxy-1H-

Feature HOBt (Standard) .

benzotriazole-5-methanol

- Moderate to High (Enhanced

Solubility (Water) Low

by -CH20H)
Solubility (DMF) High High

_ _ Easier removal in aqueous

Removal Requires basic wash

workup

o ) General Coupling, Solid-Phase

Application General Coupling o

Immobilization

] ] Potentially lower risk, but

Risk Explosive (Dry) ) )

caution required
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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